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Compound of Interest |

(s)-5-
Compound Name: (Hydroxymethyl)dihydrofuran-
2(3h)-one

Cat. No.: B1333545

\

Essential Safety and Handling Guide for (s)-5-
(Hydroxymethyl)dihydrofuran-2(3h)-one

This guide provides crucial safety protocols, operational procedures, and disposal plans for
handling (s)-5-(Hydroxymethyl)dihydrofuran-2(3h)-one (CAS No: 32780-06-6) in a
laboratory setting. It is intended for researchers, scientists, and professionals in drug
development to ensure safe handling and minimize exposure risks.

Hazard Identification and Personal Protective Equipment
(PPE)

(s)-5-(Hydroxymethyl)dihydrofuran-2(3h)-one is classified with specific hazards that
necessitate the use of appropriate personal protective equipment.

Hazard Summary:
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Hazard Statement GHS Code Citations
Harmful if swallowed H302 [1]
Causes skin irritation H315 [2]
Causes serious eye irritation H319 [2]
May cause respiratory irritation ~ H335 [2]

Harmful to aquatic life with
i H412 [1]
long lasting effects

Required Personal Protective Equipment (PPE):

PPE Category Specification Citations

) Chemical safety goggles or a
Eye Protection _ [21[3]
full-face shield.

Chemically resistant gloves
] (e.g., nitrile or neoprene).
Hand Protection [2][3]
Inspect gloves for tears or

holes before each use.

) A laboratory coat or a
Body Protection , , [2][3]
chemical-resistant apron.

Work in a well-ventilated area,
_ _ preferably within a certified
Respiratory Protection ) ) [2][3]
chemical fume hood, to avoid

inhaling vapors or dust.

Physical and Chemical Properties
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Property Value Citations
CAS Number 32780-06-6 [1][4]
Molecular Formula CsHsOs3 [41[5]
Molecular Weight 116.12 g/mol [41[5]

Off-white powder solid or
Appearance ] o [3]1[5]
colorless viscous liquid

Melting Point 39-45°C [3]

Store in a cool, dry, and well-
ventilated place. Keep
Storage container tightly sealed. [21[3]1[4][6]
Recommended storage at 2-
8°C.

Experimental Protocol: Safe Handling and Operational
Plan

This protocol outlines the step-by-step procedure for the safe handling of (s)-5-
(Hydroxymethyl)dihydrofuran-2(3h)-one.

Step 1: Preparation and Precautionary Measures

Ensure the work area, specifically the chemical fume hood, is clean and uncluttered.

Verify that an emergency eyewash station and safety shower are accessible.

Don all required PPE as specified in the table above.

Keep the Safety Data Sheet (SDS) readily available for reference.
Step 2: Chemical Handling

e Conduct all manipulations of the compound within a certified chemical fume hood to
minimize inhalation exposure.[2][3]
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e Avoid direct contact with skin and eyes.[3]

e When weighing the solid form, do so carefully to avoid creating dust.

e Do not eat, drink, or smoke in the handling area.[1]

Step 3: Post-Handling Procedures

Tightly seal the container after use.

Decontaminate the work surface with an appropriate solvent.

Remove and wash contaminated clothing before reuse.[3]

Wash hands and any exposed skin thoroughly with soap and water after handling.[1][2]

Emergency and First Aid Procedures
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Exposure Route

First Aid Measures

Citations

Ingestion

Rinse mouth with water. Do not
induce vomiting. Seek

immediate medical attention.

[1]

[1]

Skin Contact

Immediately remove
contaminated clothing. Wash
the affected area with plenty of
soap and water for at least 15

minutes.

[2]

Eye Contact

Immediately flush eyes with
plenty of water for at least 15
minutes, also under the
eyelids. Seek medical

attention.

[1]3]

Inhalation

Move the person to fresh air. If
breathing is difficult, provide
oxygen. Seek medical

attention if you feel unwell.[2]

[2]

Disposal Plan

Proper disposal is critical to ensure laboratory and environmental safety.

Experimental Protocol: Waste Segregation and Disposal

» Waste Identification: All waste containing (s)-5-(Hydroxymethyl)dihydrofuran-2(3h)-one

must be treated as hazardous chemical waste.[7]

o Waste Segregation:

o Solid Waste: Collect contaminated items (e.qg., filter paper, gloves, weighing boats) in a

designated, sealed, and clearly labeled hazardous waste container.[7]
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o Liquid Waste: Collect all liquid waste containing the compound in a separate, leak-proof,
and labeled hazardous waste container. Do not mix with incompatible waste streams.[7]

e Labeling: Ensure all waste containers are labeled with "Hazardous Waste," the chemical
name, and associated hazards (e.g., "Irritant,” "Harmful if Swallowed").

o Storage: Store sealed waste containers in a designated satellite accumulation area away
from general lab traffic.

» Disposal: Arrange for the disposal of the hazardous waste through your institution's
Environmental Health and Safety (EHS) department, following all local and national
regulations.[1][2]

Visual Workflow Diagrams
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Safe Handling Workflow

Preparation

1. Prepare Work Area
(Fume Hood)

'

2. Don Required PPE
(Gloves, Goggles, Lab Coat)

Handling
y

3. Handle Chemical
in Fume Hood

:

4. Avoid Contact &
Inhalation

Post-Handling
y

5. Seal Container

i

6. Decontaminate Area

i

7. Wash Hands

Click to download full resolution via product page

Caption: Workflow for the safe handling of (s)-5-(Hydroxymethyl)dihydrofuran-2(3h)-one.
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Disposal Workflow

Waste Collection
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'
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Labelingvi Storage
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'
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Final Disposal
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l

6. Document Disposal
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Caption: Step-by-step process for the disposal of chemical waste.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Personal protective equipment for handling (s)-5-
(Hydroxymethyl)dihydrofuran-2(3h)-one]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1333545#personal-protective-equipment-for-
handling-s-5-hydroxymethyl-dihydrofuran-2-3h-one]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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